Cas no 1233542-00-1 (7-Bromo-1-methylbenzodiazole)

• Product Name: 7-Bromo-1-methylbenzodiazole
• CAS No: 1233542-00-1
• MF: C₈H₇BrN₂
• MW: 211.058580636978
• MDL: MFCD23135915
• CID: 1102595
• PubChem ID: 67993215
• Update Time: 2025-08-05

7-Bromo-1-methylbenzodiazole Chemical and Physical Properties

Names and Identifiers

• 7-bromo-1-methyl-1H-Benzimidazole
• 7-BROMO-1-METHYLBENZODIAZOLE
• 7-bromo-1-methylbenzimidazole
• SY316919
• EN300-1116262
• 1233542-00-1
• SCHEMBL9981015
• CS-0097283
• MFCD23135915
• AKOS023169452
• 7-Bromo-1-methyl-1H-benzo[d]imidazole
• 1H-Benzimidazole, 7-bromo-1-methyl-
• 7-BROMO-1-METHYL-1,3-BENZODIAZOLE
• DB-100657
• AS-43588
• 7-bromo-1-methyl-1H-1,3-benzodiazole
• XH0064
• 7-Bromo-1-methylbenzodiazole

• MDL： MFCD23135915
• Inchi： 1S/C8H7BrN2/c1-11-5-10-7-4-2-3-6(9)8(7)11/h2-5H,1H3
• InChI Key： KZTGHKQWSQMAEZ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1N(C)C=N2

Computed Properties

• Exact Mass: 209.97926g/mol
• Monoisotopic Mass: 209.97926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 17.8Ų